Cas no 61234-60-4 (9H-Xanthen-9-one, 4-chloro-2,6-dihydroxy-5-methyl-)

• Product Name: 9H-Xanthen-9-one, 4-chloro-2,6-dihydroxy-5-methyl-
• CAS No: 61234-60-4
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• CID: 487512
• PubChem ID: 71397926
• Update Time: 2025-04-19

9H-Xanthen-9-one, 4-chloro-2,6-dihydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 4-chloro-2,6-dihydroxy-5-methyl-
• 4-chloro-2,6-dihydroxy-5-methylxanthen-9-one
• DTXSID90819385
• 61234-60-4
• 4-CHLORO-2,6-DIHYDROXY-5-METHYL-9H-XANTHEN-9-ONE

• Inchi： 1S/C14H9ClO4/c1-6-11(17)3-2-8-12(18)9-4-7(16)5-10(15)14(9)19-13(6)8/h2-5,16-17H,1H3
• InChI Key： XCPPTDMRUVYAFL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C3C=CC(=C(C)C=3OC=21)O)=O)O

Computed Properties

• Exact Mass: 276.01897
• Monoisotopic Mass: 276.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76